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Compound of Interest

Compound Name: 2-(3-Bromophenyl)morpholine

CAS No.: 1018612-02-6

Cat. No.: B1517816

Get Quote

Executive Summary & Core Directive
2-(3-Bromophenyl)morpholine (CAS: 1018612-02-6) is a halogenated organic amine

commonly used as a scaffold in medicinal chemistry.[1] Its disposal requires strict adherence to

Halogenated Organic Waste protocols.[2]

The Golden Rule: Never dispose of this compound down the drain or in general "Organic

Waste" containers. The presence of the bromine atom mandates high-temperature incineration

(>1100°C) with flue gas scrubbing to prevent the formation of toxic brominated dioxins and

furans.

Chemical Identity & Hazard Assessment
Before initiating disposal, verify the material identity and understand the specific hazards that

dictate the waste stream.[3][4]
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Property Data Operational Implication

CAS Number 1018612-02-6
Use for waste manifesting and

inventory tracking.[1]

Formula / MW C₁₀H₁₂BrNO / 242.11 g/mol
Heavy atom count confirms

"Halogenated" status.[1][5]

Functional Groups
Secondary Amine, Aryl

Bromide

Corrosive (Base) and

Halogenated.[1][3]

Physical State Liquid or Low-Melting Solid
Requires leak-proof secondary

containment.[1]

GHS Classification

Danger; Skin Corr.[1][6][7][8]

1B (H314), Acute Tox.[3][6][7]

(H302)

Handle with full PPE (Nitrile

gloves, goggles, lab coat).[3]

The "Why" Behind the Protocol
Halogen Content: Standard organic solvents (acetone, ethanol) are often burned as fuel in

cement kilns. Halogenated compounds (like this one) cannot be disposed of this way

because they generate corrosive acid gases (HBr) and persistent organic pollutants (POPs)

upon combustion. They require specialized hazardous waste incinerators.

Amine Basicity: As a morpholine derivative, this compound is basic. Mixing it with acid waste

streams can cause rapid exothermic neutralization, potentially pressurizing waste containers

and causing ruptures.[3]

Step-by-Step Disposal Workflow
Phase 1: Segregation (The Critical Step)
You must segregate this chemical into the Halogenated Organic waste stream.

Correct Stream: Halogenated Waste (often designated by green labels or specific carboys in

academic/pharma settings).[2]

Incorrect Stream: Non-Halogenated Solvents, Aqueous Acid Waste, Biohazard Waste.[3]
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Phase 2: Containerization & Neutralization
Container Material: High-Density Polyethylene (HDPE) or Glass. Avoid aluminum containers,

as amines can be corrosive to aluminum alloys.[3]

State:

If Pure Reagent: Dissolve in a minimal amount of compatible halogenated solvent (e.g.,

Dichloromethane) if liquid waste disposal is preferred by your facility, or dispose of the

solid container directly if allowed.[3]

If Reaction Mixture: Ensure the pH is not extremely acidic before adding to the bulk

halogenated solvent drum to prevent heat generation.

Phase 3: Labeling
Attach a hazardous waste tag immediately upon the first addition of waste.[9] The label must

include:

Full Chemical Name: "2-(3-Bromophenyl)morpholine" (No abbreviations).

Hazard Checkboxes: [x] Toxic, [x] Corrosive, [x] Halogenated.[3]

Composition: If mixed with solvents, list percentages (e.g., "5% 2-(3-
Bromophenyl)morpholine, 95% Dichloromethane").

Decision Logic & Workflow Visualization
The following diagram illustrates the decision process for disposing of 2-(3-
Bromophenyl)morpholine, ensuring it reaches the correct incineration facility.
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Waste Generation:
2-(3-Bromophenyl)morpholine

Is the waste Pure Solid/Liquid
or in Solution?

Pure Substance
(Expired/Unused)

Pure

Reaction Mixture
(Dissolved)

Dissolved

Containerize:
HDPE or Glass Bottle

(No Aluminum)

Check pH Compatibility:
Is it mixed with strong acids?

Neutralize carefully
to pH 6-9

Yes (Acidic)

SEGREGATION POINT:
Select 'Halogenated Organic' Stream

No (Neutral/Basic)

Labeling:
Mark as 'Halogenated',

'Corrosive', 'Toxic'

Final Disposal:
High-Temp Incineration
(>1100°C w/ Scrubbing)

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and disposal of halogenated amine waste.
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Regulatory Compliance & Waste Codes
Proper classification ensures compliance with local and federal regulations (RCRA in the US,

CLP in EU).[3]

Regulatory Body Classification / Code Reasoning

US EPA (RCRA) D002 (Corrosive)
If pH > 12.5 (possible for neat

amines).[1]

US EPA (RCRA) D001 (Ignitable)
If disposed of in flammable

solvents.[1]

US EPA (RCRA) F-List (F001/F002)

Only if mixed with listed

halogenated solvents (e.g.,

DCM).[1][3]

EU CLP HP 6 (Acute Toxicity)
Based on acute toxicity profile.

[1]

EU CLP HP 8 (Corrosive)
Based on skin corrosion

hazards.[1]

Note on Controlled Substances: While 2-(3-Bromophenyl)morpholine is a structural analog to

Phenmetrazine (Schedule II), it is generally treated as a research chemical.[1][3] However, if

your facility protocols flag structural analogs of controlled substances, you may require

witnessed destruction (two-person verification) during the disposal handoff.[1][3]

Emergency Procedures (Accidental Release)
In the event of a spill during the disposal process:

Evacuate & Ventilate: The compound is corrosive and volatile. Clear the immediate area.[10]

PPE: Don a full-face respirator with organic vapor/amine cartridges, nitrile gloves (double

gloved), and a chemically resistant apron.[3]

Containment: Use a non-combustible absorbent (vermiculite or sand). Do not use paper

towels, as amines can react with cellulose or create flammable wicks.[3]
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Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Debris from Spill: 2-(3-
Bromophenyl)morpholine" and process as Halogenated Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1517816/docs#proper-disposal-procedures-2-3-
bromophenyl-morpholine-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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